Cas no 1804438-30-9 (3-Hydroxy-5-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 3-Hydroxy-5-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1804438-30-9
• MF: C₆H₃F₃INO
• MW: 288.993804216385
• CID: 4802275
• Update Time: 2025-06-14

3-Hydroxy-5-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3INO/c7-6(8,9)5-4(12)1-3(10)2-11-5/h1-2,12H
• InChI Key： YEDDEXRJFSZZDU-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C(=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-5-iodo-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-Hydroxy-5-iodo-2-(trifluoromethyl)pyridine (CAS: 1804438-30-9)

The compound 3-Hydroxy-5-iodo-2-(trifluoromethyl)pyridine (CAS: 1804438-30-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by the presence of hydroxyl, iodo, and trifluoromethyl groups, exhibits remarkable chemical reactivity and biological activity, making it a promising candidate for drug discovery and development.

Recent studies have focused on the synthesis and functionalization of 3-Hydroxy-5-iodo-2-(trifluoromethyl)pyridine, exploring its utility as a building block for more complex molecules. Researchers have successfully employed this compound in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to generate diverse libraries of pyridine derivatives. These derivatives have shown potential in targeting various biological pathways, including kinase inhibition and modulation of G-protein-coupled receptors (GPCRs).

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 3-Hydroxy-5-iodo-2-(trifluoromethyl)pyridine-derived compounds as selective inhibitors of tyrosine kinases implicated in cancer progression. The study highlighted the compound's ability to bind to the ATP-binding site of kinases, thereby disrupting signal transduction pathways critical for tumor growth. These findings underscore the compound's potential as a scaffold for developing novel anticancer agents.

Another area of interest is the application of 3-Hydroxy-5-iodo-2-(trifluoromethyl)pyridine in the synthesis of radiolabeled probes for positron emission tomography (PET) imaging. The iodine moiety in the compound provides a convenient site for radioiodination, enabling the development of imaging agents for diagnosing and monitoring diseases such as Alzheimer's and Parkinson's. Recent preclinical studies have shown promising results, with high specificity and low background noise in imaging experiments.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-Hydroxy-5-iodo-2-(trifluoromethyl)pyridine-based compounds. Researchers are actively investigating strategies to improve solubility, bioavailability, and metabolic stability while minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of next-generation derivatives with enhanced therapeutic profiles.

In conclusion, 3-Hydroxy-5-iodo-2-(trifluoromethyl)pyridine (CAS: 1804438-30-9) represents a versatile and valuable scaffold in medicinal chemistry. Its unique chemical properties and broad applicability in drug discovery and imaging make it a focal point of ongoing research. Future studies are expected to further elucidate its potential and pave the way for clinical translation of derivatives based on this compound.